![molecular formula C25H27N5O2 B459555 2-[4-(3-Amino-7-tert-butyl-2,2,4-tricyano-1,2,6,7,8,8a-hexahydro-1-naphthalenyl)phenoxy]acetamide CAS No. 306272-85-5](/img/structure/B459555.png)
2-[4-(3-Amino-7-tert-butyl-2,2,4-tricyano-1,2,6,7,8,8a-hexahydro-1-naphthalenyl)phenoxy]acetamide
Overview
Description
2-[4-(3-Amino-7-tert-butyl-2,2,4-tricyano-1,2,6,7,8,8a-hexahydro-1-naphthalenyl)phenoxy]acetamide is a useful research compound. Its molecular formula is C25H27N5O2 and its molecular weight is 429.5g/mol. The purity is usually 95%.
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Properties
CAS No. |
306272-85-5 |
|---|---|
Molecular Formula |
C25H27N5O2 |
Molecular Weight |
429.5g/mol |
IUPAC Name |
2-[4-[(1S,8aR)-3-amino-7-tert-butyl-2,2,4-tricyano-6,7,8,8a-tetrahydro-1H-naphthalen-1-yl]phenoxy]acetamide |
InChI |
InChI=1S/C25H27N5O2/c1-24(2,3)16-6-9-18-19(10-16)22(25(13-27,14-28)23(30)20(18)11-26)15-4-7-17(8-5-15)32-12-21(29)31/h4-5,7-9,16,19,22H,6,10,12,30H2,1-3H3,(H2,29,31)/t16?,19-,22+/m0/s1 |
InChI Key |
AHKCLKDMQLRBOW-JEWJRUSMSA-N |
SMILES |
CC(C)(C)C1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)OCC(=O)N |
Isomeric SMILES |
CC(C)(C)C1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)OCC(=O)N |
Canonical SMILES |
CC(C)(C)C1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)OCC(=O)N |
Origin of Product |
United States |
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